Cas no 2228848-97-1 (methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228848-97-1
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5762183
• PubChem ID: 165694935
• Update Time: 2025-11-07

methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1737023
• methyl 4-[(azetidin-3-yl)methyl]-1-methyl-1H-pyrrole-2-carboxylate
• 2228848-97-1
• methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrrole-2-carboxylate

• Inchi： 1S/C11H16N2O2/c1-13-7-8(3-9-5-12-6-9)4-10(13)11(14)15-2/h4,7,9,12H,3,5-6H2,1-2H3
• InChI Key： SYZRHAWDFNOUJP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN1C)CC1CNC1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.3Ų

Additional information on methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrrole-2-carboxylate

Methyl 4-(Azetidin-3-yl)Methyl-1-Methyl-1H-Pyrrole-2-Carboxylate: A Promising Compound in Biomedical Research

The compound methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrrole-2-carboxylate, with the CAS registry number 2228848-97-1, has emerged as a significant molecule in contemporary biomedical research. This compound belongs to the category of pyrroles, which are known for their diverse applications in drug discovery and development. The presence of the azetidine ring, a four-membered saturated lactam, introduces unique pharmacological properties that make this compound an interesting candidate for various therapeutic interventions.

Recent studies have highlighted the potential of azetidin-3-yl methyl groups in modulating biological systems. The azetidine moiety is known to exhibit anticonvulsant, anti-inflammatory, and antimicrobial activities, which are highly desirable in modern medicine. Additionally, the pyrrole ring system provides a platform for further functionalization, enabling researchers to explore its potential in cancer therapy, neurodegenerative diseases, and infectious disorders.

One of the most notable aspects of this compound is its structural versatility. The pyrrole-2-carboxylate group serves as a valuable functional fragment, allowing for easy incorporation into larger molecular frameworks. This feature has led to its exploration in drug delivery systems, where it can act as both a carrier and an active moiety. Furthermore, the methyl substitution at position 1 of the pyrrole ring enhances the compound's stability and bioavailability, making it a favorable candidate for preclinical studies.

Recent advancements in medicinal chemistry have focused on optimizing the 4-(azetidin-3-yl)methyl group to improve its pharmacokinetic profile. By modifying the azetidine ring or introducing additional substituents, researchers have been able to tune the compound's solubility, metabolism, and toxicity. These modifications have significantly contributed to its progression in the drug discovery pipeline.

Another area of active research is the investigation of this compound's mechanism of action. Studies suggest that it interacts with multiple targets, including receptor tyrosine kinases, matrix metalloproteinases, and inflammatory cytokines. These findings underscore its potential as a multitarget drug, capable of addressing complex diseases characterized by multiple pathophysiological pathways.

Preclinical trials have demonstrated the compound's efficacy in several disease models, including glioblastoma multiforme and rheumatoid arthritis. Its ability to inhibit tumor growth and reduce inflammation has positioned it as a promising candidate for further clinical exploration. Additionally, its low toxicity profile makes it an attractive option for patients requiring long-term therapy.

In conclusion, methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrrole-2-carboxylate represents a groundbreaking advancement in the field of biomedical research. Its unique combination of structural features and pharmacological properties renders it a versatile tool for addressing a wide range of therapeutic challenges. As research continues to uncover new applications and optimizations, this compound is poised to play a pivotal role in the development of next-generation medicines.